Cas no 28614-34-8 (Phosphoric acid,4-hydroxy-2,3-dimethyl-1-naphthalenyl dimethyl ester)

• Product Name: Phosphoric acid,4-hydroxy-2,3-dimethyl-1-naphthalenyl dimethyl ester
• CAS No: 28614-34-8
• MF: C₁₄H₁₇O₅P
• MW: 296.255545377731
• CID: 261632
• PubChem ID: 193640
• Update Time: 2025-04-19

Phosphoric acid,4-hydroxy-2,3-dimethyl-1-naphthalenyl dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,4-hydroxy-2,3-dimethyl-1-naphthalenyl dimethyl ester
• (4-hydroxy-2,3-dimethylnaphthalen-1-yl) dimethyl phosphate
• Dmnq-dmp
• 2,3-Dimethyl-1,4-naphthoquinol-1-dimethylphosphate
• Phosphoric acid, 4-hydroxy-2,3-dimethyl-1-naphthalenyl dimethyl ester
• 28614-34-8
• DTXSID60182795

• Inchi： 1S/C14H17O5P/c1-9-10(2)14(19-20(16,17-3)18-4)12-8-6-5-7-11(12)13(9)15/h5-8,15H,1-4H3
• InChI Key： KVJLCHMLOOQFGO-UHFFFAOYSA-N
• SMILES： P(=O)(OC)(OC)OC1=C(C)C(C)=C(C2C=CC=CC=21)O

Computed Properties

• Exact Mass: 296.08141
• Monoisotopic Mass: 296.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.277
• Boiling Point: 422.2°Cat760mmHg
• Flash Point: 209.1°C
• Refractive Index: 1.581
• PSA: 64.99
• LogP: 3.94190